Cas no 87937-03-9 (3,6,8-Trioxabicyclo[3.2.1]octane, 5-methyl-, (1S)-)

• Product Name: 3,6,8-Trioxabicyclo[3.2.1]octane, 5-methyl-, (1S)-
• CAS No: 87937-03-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 582200
• PubChem ID: 71405450
• Update Time: 2025-04-19

3,6,8-Trioxabicyclo[3.2.1]octane, 5-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 3,6,8-Trioxabicyclo[3.2.1]octane, 5-methyl-, (1S)-
• DTXSID90826099
• (1S)-5-Methyl-3,6,8-trioxabicyclo[3.2.1]octane
• 87937-03-9

• Inchi： 1S/C6H10O3/c1-6-4-7-2-5(9-6)3-8-6/h5H,2-4H2,1H3/t5-,6?/m0/s1
• InChI Key： ZYYRPZUNVFRMSX-ZBHICJROSA-N
• SMILES： O1[C@H]2COCC1(C)OC2

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 27.7Ų